Cas no 1147681-16-0 (2-phenyl-N-[2-(4-phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-[2-(4-phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide
• CAS No: 1147681-16-0
• MF: C₂₁H₂₇N₃O₂S
• MW: 385.522983789444
• CID: 5954483
• PubChem ID: 42960738
• Update Time: 2025-06-09

2-phenyl-N-[2-(4-phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-phenyl-N-[2-(4-phenylpiperazin-1-yl)propyl]ethenesulfonamide
• EN300-26582444
• 1147681-16-0
• 2-phenyl-N-[2-(4-phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide
• Z408233502

• Inchi： 1S/C21H27N3O2S/c1-19(18-22-27(25,26)17-12-20-8-4-2-5-9-20)23-13-15-24(16-14-23)21-10-6-3-7-11-21/h2-12,17,19,22H,13-16,18H2,1H3/b17-12+
• InChI Key： JQGLRWGDPCIWIT-SFQUDFHCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(C)N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 385.18239829g/mol
• Monoisotopic Mass: 385.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61Ų

Additional information on 2-phenyl-N-[2-(4-phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide

2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide (CAS No. 1147681-16-0): A Comprehensive Overview

2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide (CAS No. 1147681-16-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of sulfonamides and is characterized by its unique structural features, including a phenyl group, a piperazine ring, and a sulfonamide moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The phenyl group in the compound's structure is a common aromatic substituent that imparts stability and hydrophobicity, which are crucial for drug absorption and distribution. The piperazine ring, on the other hand, is a versatile heterocyclic moiety that can enhance the compound's binding affinity to specific receptors, making it an attractive scaffold for drug design. The sulfonamide moiety is known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

Recent studies have explored the potential of 2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These findings suggest that it could be a valuable candidate for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide has also been investigated for its anti-inflammatory and analgesic effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation and pain in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

The pharmacokinetic profile of 2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable oral bioavailability, good tissue distribution, and a reasonable half-life, which are essential characteristics for a drug candidate. Moreover, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties in human subjects. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in specific patient populations.

The synthesis of 2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide involves several steps, including the formation of the sulfonamide moiety and the coupling with the phenyl-piperazine fragment. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One commonly used method involves the reaction of 2-chloroethyl phenethyl sulfone with 4-(3-methylbutanoyl)piperazine followed by deprotection steps to yield the final product.

In conclusion, 2-Phenyl-N-[2-(4-Phenylpiperazin-1-yl)propyl]ethene-1-sulfonamide (CAS No. 1147681-16-0) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.